Cas no 2680789-65-3 (benzyl N-{2-(3-bromo-5-fluorophenyl)methyl-3-hydroxypropyl}carbamate)

Benzyl N-{2-(3-bromo-5-fluorophenyl)methyl-3-hydroxypropyl}carbamate is a specialized organic compound featuring a benzyl carbamate core with a substituted aromatic ring. This compound exhibits high purity and structural stability, making it suitable for various applications in organic synthesis, including pharmaceutical and agrochemical industries. Its unique structure allows for targeted modifications, enhancing its potential in drug discovery and material science.
benzyl N-{2-(3-bromo-5-fluorophenyl)methyl-3-hydroxypropyl}carbamate structure
2680789-65-3 structure
Product Name:benzyl N-{2-(3-bromo-5-fluorophenyl)methyl-3-hydroxypropyl}carbamate
CAS No:2680789-65-3
MF:C18H19BrFNO3
MW:396.250767946243
CID:5626088
PubChem ID:165922320
Update Time:2025-07-15

benzyl N-{2-(3-bromo-5-fluorophenyl)methyl-3-hydroxypropyl}carbamate Chemical and Physical Properties

Names and Identifiers

    • 2680789-65-3
    • benzyl N-{2-[(3-bromo-5-fluorophenyl)methyl]-3-hydroxypropyl}carbamate
    • EN300-28303017
    • benzyl N-{2-(3-bromo-5-fluorophenyl)methyl-3-hydroxypropyl}carbamate
    • Inchi: 1S/C18H19BrFNO3/c19-16-7-14(8-17(20)9-16)6-15(11-22)10-21-18(23)24-12-13-4-2-1-3-5-13/h1-5,7-9,15,22H,6,10-12H2,(H,21,23)
    • InChI Key: OIKHIELNMIGODI-UHFFFAOYSA-N
    • SMILES: BrC1=CC(=CC(=C1)CC(CO)CNC(=O)OCC1C=CC=CC=1)F

Computed Properties

  • Exact Mass: 395.05323g/mol
  • Monoisotopic Mass: 395.05323g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 8
  • Complexity: 379
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 58.6Ų

benzyl N-{2-(3-bromo-5-fluorophenyl)methyl-3-hydroxypropyl}carbamate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-28303017-0.05g
benzyl N-{2-[(3-bromo-5-fluorophenyl)methyl]-3-hydroxypropyl}carbamate
2680789-65-3 95.0%
0.05g
$1056.0 2025-03-19
Enamine
EN300-28303017-0.1g
benzyl N-{2-[(3-bromo-5-fluorophenyl)methyl]-3-hydroxypropyl}carbamate
2680789-65-3 95.0%
0.1g
$1106.0 2025-03-19
Enamine
EN300-28303017-0.25g
benzyl N-{2-[(3-bromo-5-fluorophenyl)methyl]-3-hydroxypropyl}carbamate
2680789-65-3 95.0%
0.25g
$1156.0 2025-03-19
Enamine
EN300-28303017-0.5g
benzyl N-{2-[(3-bromo-5-fluorophenyl)methyl]-3-hydroxypropyl}carbamate
2680789-65-3 95.0%
0.5g
$1207.0 2025-03-19
Enamine
EN300-28303017-1.0g
benzyl N-{2-[(3-bromo-5-fluorophenyl)methyl]-3-hydroxypropyl}carbamate
2680789-65-3 95.0%
1.0g
$1256.0 2025-03-19
Enamine
EN300-28303017-2.5g
benzyl N-{2-[(3-bromo-5-fluorophenyl)methyl]-3-hydroxypropyl}carbamate
2680789-65-3 95.0%
2.5g
$2464.0 2025-03-19
Enamine
EN300-28303017-5.0g
benzyl N-{2-[(3-bromo-5-fluorophenyl)methyl]-3-hydroxypropyl}carbamate
2680789-65-3 95.0%
5.0g
$3645.0 2025-03-19
Enamine
EN300-28303017-10.0g
benzyl N-{2-[(3-bromo-5-fluorophenyl)methyl]-3-hydroxypropyl}carbamate
2680789-65-3 95.0%
10.0g
$5405.0 2025-03-19
Enamine
EN300-28303017-1g
benzyl N-{2-[(3-bromo-5-fluorophenyl)methyl]-3-hydroxypropyl}carbamate
2680789-65-3
1g
$1256.0 2023-09-07
Enamine
EN300-28303017-5g
benzyl N-{2-[(3-bromo-5-fluorophenyl)methyl]-3-hydroxypropyl}carbamate
2680789-65-3
5g
$3645.0 2023-09-07

benzyl N-{2-(3-bromo-5-fluorophenyl)methyl-3-hydroxypropyl}carbamate Related Literature

Additional information on benzyl N-{2-(3-bromo-5-fluorophenyl)methyl-3-hydroxypropyl}carbamate

Introduction to Benzyl N-{2-(3-bromo-5-fluorophenyl)methyl-3-hydroxypropyl}carbamate (CAS No. 2680789-65-3)

Benzyl N-{2-(3-bromo-5-fluorophenyl)methyl-3-hydroxypropyl}carbamate, identified by its CAS number 2680789-65-3, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of carbamates, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, particularly the presence of a benzyl group and a N-{2-(3-bromo-5-fluorophenyl)methyl-3-hydroxypropyl} moiety, make it a promising candidate for further investigation in drug discovery.

The chemical structure of Benzyl N-{2-(3-bromo-5-fluorophenyl)methyl-3-hydroxypropyl}carbamate encompasses several key functional groups that contribute to its potential biological activity. The benzyl group is a common component in many pharmaceuticals, often serving as a protecting group or a hydrophobic anchor. The N-{2-(3-bromo-5-fluorophenyl)methyl-3-hydroxypropyl} part of the molecule introduces both bromine and fluorine atoms, which are frequently employed in medicinal chemistry to modulate the pharmacokinetic properties of drug candidates. Additionally, the hydroxyl group in the side chain adds another layer of complexity, potentially influencing both solubility and metabolic stability.

In recent years, there has been a growing interest in carbamates as pharmacological agents due to their broad spectrum of biological activities. These compounds have been explored for their potential roles in treating various diseases, including neurological disorders, inflammation, and infectious diseases. The structural features of Benzyl N-{2-(3-bromo-5-fluorophenyl)methyl-3-hydroxypropyl}carbamate make it an intriguing candidate for further study in these areas. Specifically, the combination of halogenated aromatic rings and hydrophilic side chains suggests that this compound may exhibit both membrane permeability and target specificity.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug development. The presence of multiple functional groups provides numerous opportunities for chemical modification, allowing researchers to fine-tune its properties for specific therapeutic applications. For instance, the bromine atom could serve as a handle for further derivatization via cross-coupling reactions, while the hydroxyl group could be used to form hydrogen bonds with biological targets. These features make Benzyl N-{2-(3-bromo-5-fluorophenyl)methyl-3-hydroxypropyl}carbamate a versatile scaffold for medicinal chemists.

Recent studies have highlighted the importance of structure-activity relationships (SAR) in carbamate-based drug discovery. By systematically modifying the structure of carbamates, researchers can identify key pharmacophores responsible for their biological activity. The compound under discussion exhibits several features that are known to enhance drug-like properties, such as lipophilicity and metabolic stability. These attributes are crucial for ensuring that a drug candidate can reach its target site effectively and remain stable within the body.

The synthesis of Benzyl N-{2-(3-bromo-5-fluorophenyl)methyl-3-hydroxypropyl}carbamate involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Key steps in the synthesis include the formation of the carbamate bond, which typically involves reacting a carboxylic acid derivative with an amine in the presence of a coupling agent. The introduction of the bromo and fluoro substituents on the aromatic ring can be achieved through halogenation reactions, often using electrophilic or nucleophilic substitution methods.

In addition to its synthetic challenges, another critical aspect of working with this compound is its characterization. Advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography are essential for confirming its structure and purity. These methods provide detailed information about the molecular structure, which is crucial for understanding its biological behavior.

The pharmacological evaluation of Benzyl N-{2-(3-bromo-5-fluorophenyl)methyl-3-hydroxypropyl}carbamate has only just begun, but preliminary studies suggest that it may exhibit promising activities against various targets. For example, some early data indicate that this compound may interact with enzymes involved in inflammation pathways, potentially making it useful for treating inflammatory diseases. Furthermore, its structural similarity to known bioactive molecules suggests that it may also have applications in other therapeutic areas.

One area where this compound shows particular promise is in the treatment of neurological disorders. Carbamates have been investigated for their potential role in modulating neurotransmitter activity, and the unique structure of Benzyl N-{2-(3-bromo-5-fluorophenyl)methyl-3-hydroxypropyl}carbamate makes it an attractive candidate for further exploration in this context. Additionally, its ability to cross the blood-brain barrier could be advantageous for developing treatments that target central nervous system disorders.

The development of new drugs is a complex process that involves numerous stages, from initial discovery to clinical trials. Benzyl N-{2-(3-bromo-5-fluorophenyl)methyl-3-hydroxypropyl}carbamate represents an early stage in this process but holds significant potential for future therapeutic applications. As more research is conducted on this compound, we can expect to see further insights into its biological activity and mechanisms of action.

In conclusion, Benzyl N-{2-(3-bromo-5-fluorophenyl)methyl-3-hydroxypropyl}carbamate (CAS No. 2680789-65-3) is a structurally complex and biologically intriguing compound with potential applications across multiple therapeutic areas. Its unique combination of functional groups makes it a valuable scaffold for drug discovery, while its promising pharmacological properties warrant further investigation. As research continues to advance our understanding of this compound, it may emerge as a key player in the development of new pharmaceuticals.

Recommended suppliers
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.